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Compound of Interest

Compound Name:
10-Dodecylacridine Orange

Bromide

Cat. No.: B3039169 Get Quote

This guide provides a comprehensive overview of the chemical properties, applications, and

experimental protocols for 10-Dodecylacridine Orange Bromide (DAO), a fluorescent probe

primarily utilized in cellular and molecular biology research. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Core Chemical and Physical Properties
10-Dodecylacridine Orange Bromide is a synthetic, hydrophobic fluorescent dye. Its defining

feature is the covalent attachment of a twelve-carbon alkyl chain (dodecyl group) to the

acridine orange core structure. This modification enhances its lipophilicity, facilitating its

accumulation in lipid-rich environments such as cellular membranes. It is crucial to distinguish

DAO from its analogs with different alkyl chain lengths, such as 10-nonylacridine orange

bromide and 10-octadecylacridine orange bromide, as their properties and applications may

vary.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of 10-
Dodecylacridine Orange Bromide.
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Property Value Source

Chemical Name
10-Dodecylacridine Orange

Bromide
N/A

Synonyms

DAO; Acridine orange-10-

dodecyl bromide; Dodecyl-

Acridine Orange; BDA; D455;

DADAB; 3,6-

Bis(dimethylamino)-10-

dodecylacridinium bromide

[1]

CAS Number 41387-42-2 [1]

Molecular Formula C29H44BrN3 [1][2]

Molecular Weight 514.58 g/mol [1][2]

Appearance Solid [1]

Purity ≥95% (by NMR) [1]

Solubility
Soluble in DMSO, ethanol, and

methanol.[1]
N/A

Excitation Maximum (λex) ~494-495 nm [3][4]

Emission Maximum (λem) ~519-522 nm (in methanol)[3] [3]

Storage

Store at +4°C, protected from

light and moisture. Stable for

at least 2 years under these

conditions.[1][5]

[1][5]

Mechanism of Action and Key Applications
DAO is a valuable tool in cell biology due to its selective staining of intracellular organelles and

its utility in specific cellular assays.

Mitochondrial Staining
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The primary application of 10-Dodecylacridine Orange Bromide is as a selective stain for

mitochondria. Its hydrophobic nature drives its accumulation in the inner mitochondrial

membrane. A key characteristic of DAO is that its staining is independent of the mitochondrial

membrane potential.[1][2][5] This distinguishes it from other mitochondrial dyes like Rhodamine

123, whose uptake is dependent on the potential across the inner mitochondrial membrane.

This property makes DAO particularly useful for assessing mitochondrial mass and morphology

irrespective of the cell's metabolic state.

Apoptosis Detection
While the parent compound, acridine orange, is commonly used in conjunction with ethidium

bromide for apoptosis assays, DAO's mitochondrial localization provides a tool to study the role

of mitochondria in programmed cell death.[6][7][8] Changes in mitochondrial morphology and

mass, which can be visualized with DAO, are often associated with the progression of

apoptosis.

Multidrug Resistance (MDR) Studies
Fluorescent probes are employed in the study of multidrug resistance, often to investigate the

activity of efflux pumps like P-glycoprotein. While specific protocols for DAO in MDR research

are not extensively detailed in the provided results, its parent compound, acridine orange, has

been used in this context.[3] The principle involves loading cells with the fluorescent dye and

measuring its retention. Cells with high efflux pump activity would expel the dye more rapidly,

resulting in lower fluorescence intensity.

Interaction with Nucleic Acids
The core acridine orange structure is known to intercalate with DNA and RNA.[9][10][11] This

interaction leads to changes in the spectral properties of the dye. While the dodecyl chain in

DAO directs it primarily to mitochondria, the potential for nucleic acid binding should be

considered, especially at higher concentrations or in permeabilized cells.

Experimental Protocols
The following are detailed methodologies for key experiments using 10-Dodecylacridine
Orange Bromide.
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Protocol 1: Staining of Mitochondria in Mammalian Cells
for Fluorescence Microscopy
Objective: To visualize mitochondria in live or fixed mammalian cells.

Materials:

10-Dodecylacridine Orange Bromide (DAO)

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

Cell culture medium

Coverslips

Microscope slides

Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP filter)

Procedure:

Preparation of Stock Solution: Prepare a 1 mM stock solution of DAO in high-quality,

anhydrous DMSO. Store the stock solution at -20°C, protected from light.

Cell Seeding: Seed mammalian cells on sterile glass coverslips in a petri dish or multi-well

plate and culture until they reach the desired confluency.

Preparation of Staining Solution: Dilute the 1 mM DAO stock solution in pre-warmed cell

culture medium to a final working concentration of 1-10 µM. The optimal concentration may

vary depending on the cell type and should be determined empirically.

Staining: Remove the cell culture medium from the cells and wash once with pre-warmed

PBS. Add the DAO staining solution to the cells and incubate for 15-30 minutes at 37°C in a

CO2 incubator.
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Washing: Remove the staining solution and wash the cells two to three times with pre-

warmed PBS or cell culture medium to remove excess dye.

Imaging: Mount the coverslip onto a microscope slide with a drop of PBS or mounting

medium. Observe the stained cells using a fluorescence microscope. Mitochondria should

appear as green fluorescent structures.

Protocol 2: Flow Cytometric Analysis of Mitochondrial
Mass
Objective: To quantify changes in mitochondrial mass in a cell population.

Materials:

10-Dodecylacridine Orange Bromide (DAO)

DMSO

PBS

Cell culture medium

Flow cytometer

Procedure:

Cell Preparation: Harvest cells by trypsinization or scraping and wash them with PBS.

Resuspend the cells in pre-warmed cell culture medium at a concentration of approximately

1 x 10^6 cells/mL.

Staining: Add the DAO stock solution to the cell suspension to a final working concentration

of 1-10 µM. Incubate for 15-30 minutes at 37°C, protected from light.

Washing: Centrifuge the stained cells, remove the supernatant, and wash the cell pellet twice

with cold PBS.

Resuspension: Resuspend the final cell pellet in cold PBS for flow cytometric analysis.
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Flow Cytometry: Analyze the cells on a flow cytometer using a 488 nm excitation laser and a

standard green fluorescence emission filter (e.g., 525/30 nm). The geometric mean of the

fluorescence intensity of the cell population can be used as a measure of mitochondrial

mass.

Visualizations
The following diagrams illustrate key experimental workflows and biological pathways relevant

to the use of 10-Dodecylacridine Orange Bromide.
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Caption: Workflow for mitochondrial staining with DAO.
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Caption: Principle of AO/EB staining for apoptosis.
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Caption: Simplified intrinsic apoptosis pathway.
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Safety and Handling
10-Dodecylacridine Orange Bromide is intended for research use only. As with all chemicals,

appropriate safety precautions should be taken. It is advisable to consult the Safety Data Sheet

(SDS) provided by the supplier. In general, handle with gloves and eye protection in a well-

ventilated area. Avoid inhalation of dust and contact with skin and eyes.

This technical guide provides a solid foundation for the use of 10-Dodecylacridine Orange
Bromide in research. For specific applications, further optimization of protocols may be

necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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